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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B1586678

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended as a technical guide for trained professionals in research and
development environments. The information provided is based on publicly available safety data
sheets and general laboratory safety principles. It is not exhaustive and should be used as a
supplement to, not a replacement for, a thorough risk assessment and adherence to all
applicable institutional and regulatory safety protocols. While specific quantitative toxicological
data such as LD50 and LC50 values for (-)-Menthyloxyacetic acid were not found in the
reviewed literature, the safety recommendations herein are based on its GHS hazard
classification.

Chemical Identification and Physical Properties

(-)-Menthyloxyacetic acid is a chiral resolving agent commonly used in the synthesis of
enantiomerically pure compounds. Understanding its physical and chemical properties is
fundamental to its safe handling.
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Property Value Citation(s)
(-)-Menthoxyacetic Acid,
(1R,2S,5R)-(-)-Menthoxyacetic

Synonyms _ [1][2](3]
acid, (-)-Menthyl
carboxymethyl ether

CAS Number 40248-63-3 [1][3][4]

EC Number 254-857-2 [1]14]

Molecular Formula C12H2203 [11[3114]

Molecular Weight 214.30 g/mol [3][4]

) Solid (Crystal - Powder) at

Physical State [1]
20°C

Appearance Very pale yellow to yellow [1]

Melting Point 52-55 °C [4][5]

Boiling Point 163-164 °C at 10 mmHg [4115]

Density 1.01 g/mL at 20 °C [4][5]

Flash Point >113 °C (>230 °F) [4]15]
2-8°C, in a cool, dark, and dry

Storage Temperature [5]

place

Hazard Identification and Classification

(-)-Menthyloxyacetic acid is classified as a hazardous substance. The following table
summarizes its GHS classification.
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Hazard GHS Signal Hazard L
Category . Citation(s)
Class Pictogram Word Statement
Skin H315:
Corrosion / 2 ! Warning Causes skin [1114]
Irritation irritation
. H319:
Serious Eye
] Causes
Damage / 2 ! Warning ) [1114]
o serious eye
Eye Irritation o
irritation
Specific
H335: May
Target Organ
o . cause
Toxicity 3 ! Warning ) [41[5]
_ respiratory
(Single o
irritation
Exposure)

Note: Quantitative toxicological data (e.g., LD50, LC50) for (-)-Menthyloxyacetic acid is not
readily available in the public domain. All handling procedures should be based on its potential
as a skin, eye, and respiratory irritant.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Engineering Controls

o Ventilation: All handling of (-)-Menthyloxyacetic acid powder should be conducted in a well-
ventilated area. A certified chemical fume hood is required when there is a potential for
generating dust or aerosols.[1]

o Safety Equipment: Safety showers and eyewash stations must be readily accessible in the
immediate work area.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following diagram outlines a logical workflow
for PPE selection based on the intended experimental procedure.
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Start: Procedure involving
(-)-Menthyloxyacetic acid

Minimum PPE:
- Nitrile gloves
- Safety glasses with side shields
- Lab coat

Add:
- Dust respirator (e.g., N95)
- Work in a fume hood

Upgrade to: Add:

No - Chemical splash goggles - Face shield

Add:
- Chemical-resistant apron

Click to download full resolution via product page

Caption: PPE Selection Workflow for (-)-Menthyloxyacetic Acid.
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Hygiene Measures

e Wash hands and face thoroughly after handling.[1]
» Avoid contact with skin, eyes, and clothing.[1]
e Do not eat, drink, or smoke in areas where the chemical is handled.

» Remove and wash contaminated clothing before reuse.[1]

Storage Conditions

o Keep the container tightly closed.[1]
» Store in a cool, dark, and dry place, at a recommended temperature of 2-8°C.[5]
» Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Citation(s)

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing.
Seek medical attention if you

feel unwell.

[1]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation

occurs, seek medical advice.

[1]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, seek

medical attention.

[1]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Seek medical

attention if you feel unwell.

[1]

Accidental Release Measures (Spill Protocol)

For small spills of (-)-Menthyloxyacetic acid powder:

emergency services.

Evacuate and Secure: Restrict access to the spill area.

Ventilate: Ensure adequate ventilation. If in a poorly ventilated area, evacuate and contact

Don Appropriate PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical splash

goggles. If there is a risk of dust inhalation, a dust respirator is required.

Containment: Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).
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o Neutralization (for acidic solids): Cautiously apply a weak base like sodium bicarbonate to
the contained spill.

o Collection: Carefully sweep the neutralized mixture into a designated, labeled waste
container. Avoid creating dust.

o Decontamination: Clean the spill area with soap and water.
o Disposal: Dispose of the waste according to institutional and local regulations.

The following diagram illustrates the workflow for responding to a spill.
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Spill of (-)-Menthyloxyacetic acid occurs

Assess spill size
and risk

Small Spill Large Spill
(<10g, contained) (>10g or uncontained)

Don appropriate PPE Evacuate immediate area

Alert supervisor and
call emergency services

Cover with inert
absorbent material

Neutralize with
sodium bicarbonate

Sweep into labeled
waste container

Decontaminate area
with soap and water

Dispose of waste per
institutional protocols

Click to download full resolution via product page

Caption: Spill Response Workflow for (-)-Menthyloxyacetic Acid.
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Fire-Fighting Measures

Aspect Protocol Citation(s)
] S ] Dry chemical, foam, water
Suitable Extinguishing Media o [1]
spray, carbon dioxide.
Combustion may produce
Specific Hazards carbon monoxide and carbon [1]
dioxide.
Firefighters should wear self-
Protective Equipment contained breathing apparatus  [6][7]
and full protective clothing.
Aspect Information Citation(s)

Chemical Stability

Stable under recommended

storage conditions.

[6]

Conditions to Avoid

Strong heating.

[6]

Incompatible Materials

Strong oxidizing agents.

[1]

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.

[1]

Disposal Considerations

Dispose of (-)-Menthyloxyacetic acid and its containers in accordance with local, regional,

and national regulations. Do not allow the product to enter drains.[1] Waste material should be

treated as hazardous.

Experimental Protocols
Protocol for Weighing and Preparing Solutions

e Preparation:
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o Ensure a chemical fume hood is operational.

o Gather all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,
stir bar, and appropriate solvent.

o Don the required PPE as determined by the PPE Selection Workflow (Section 3.2).
e Weighing:
o Place a weigh paper or boat on the analytical balance and tare.

o Carefully transfer the desired amount of (-)-Menthyloxyacetic acid from its storage
container to the weigh paper using a clean spatula. Perform this step inside the fume hood
to minimize dust exposure.

o Close the storage container immediately after use.
e Solution Preparation:

o Place the beaker containing the appropriate volume of solvent and a stir bar on a stir plate
inside the fume hood.

o Carefully add the weighed (-)-Menthyloxyacetic acid to the solvent.
o Stir until the solid is completely dissolved.
e Cleanup:
o Dispose of the weigh paper in the designated solid chemical waste container.

o Wipe down the spatula and any contaminated surfaces with a damp cloth, disposing of the
cloth in the appropriate waste stream.

o Wash hands thoroughly after the procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(-)-Menthyloxyacetic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586678#menthyloxyacetic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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